![molecular formula C15H14O4 B6380034 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% CAS No. 1261989-62-1](/img/structure/B6380034.png)
4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95%
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Overview
Description
4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% (4-MMP) is a phenolic compound that has a wide range of applications in scientific research and industrial processes. 4-MMP is a highly reactive chemical and is typically used in the synthesis of a variety of organic compounds. It is also used in a variety of laboratory experiments, as well as in commercial applications.
Scientific Research Applications
4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a building block in the synthesis of other organic compounds. It is also used in the synthesis of pharmaceuticals, such as antibiotics and antifungals. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% can be used in the synthesis of other phenolic compounds, such as 4-methoxybenzyl alcohol and 4-methoxybenzoic acid.
Mechanism of Action
4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is a highly reactive compound and can easily react with other molecules. The reactivity of 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is due to its ability to form strong hydrogen bonds with other molecules. This allows 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% to react with other molecules, such as alcohols and carboxylic acids, to form new compounds. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% can react with other molecules to form esters, which are compounds that can be used in a variety of applications.
Biochemical and Physiological Effects
4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% has a variety of biochemical and physiological effects. It can be used to modify the structure of proteins, as well as to alter the activity of enzymes. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% can be used to modify the structure of lipids, which can affect the absorption and metabolism of other compounds. Furthermore, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% can be used to modify the structure of nucleic acids, which can affect the expression of genes.
Advantages and Limitations for Lab Experiments
The use of 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% in laboratory experiments has a number of advantages. It is a highly reactive compound, which makes it ideal for use in organic synthesis. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is relatively inexpensive and easy to obtain. However, there are some limitations to the use of 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% in laboratory experiments. It is a highly reactive compound and can easily react with other molecules, which can lead to unwanted side reactions. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% can be toxic if not handled properly.
Future Directions
Going forward, there are a number of potential applications for 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95%. It could be used in the synthesis of new pharmaceuticals, such as antibiotics and antifungals. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% could be used to modify the structure of proteins, lipids, and nucleic acids, which could lead to new insights into the structure and function of these molecules. Additionally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% could be used to modify the structure of other organic compounds, which could lead to the development of new materials with unique properties. Finally, 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% could be used in the synthesis of new polymers, which could be used in a variety of applications.
Synthesis Methods
4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% can be synthesized from a variety of chemicals, including 4-methoxybenzaldehyde, potassium hydroxide, and 3-methoxybenzaldehyde. The reaction is typically performed in an aqueous solution of potassium hydroxide and 4-methoxybenzaldehyde, which is then heated to approximately 150°C. After the reaction is complete, the 4-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is precipitated out of the solution and collected.
properties
IUPAC Name |
methyl 3-(4-hydroxy-3-methoxyphenyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-18-14-9-11(6-7-13(14)16)10-4-3-5-12(8-10)15(17)19-2/h3-9,16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGCZTTZNQHDTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=CC=C2)C(=O)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60685635 |
Source
|
Record name | Methyl 4'-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60685635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261989-62-1 |
Source
|
Record name | Methyl 4'-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60685635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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